2-(4-bromophenoxy)-3-[(Z)-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C20H14BrN3O3S2
• Molecular Weight: 488.4 g/mol
• IUPAC Name: (5Z)-5-[[2-(4-bromophenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H14BrN3O3S2/c1-2-23-19(26)15(29-20(23)28)11-14-17(27-13-8-6-12(21)7-9-13)22-16-5-3-4-10-24(16)18(14)25/h3-11H,2H2,1H3/b15-11-
• InChI Key: KCSVTJNVJKGBQT-PTNGSMBKSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)OC4=CC=C(C=C4)Br)/SC1=S
• Canonical SMILES: CCN1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)OC4=CC=C(C=C4)Br)SC1=S

Description

2-(4-bromophenoxy)-3-[(Z)-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one is a chemical compound designed for advanced pharmaceutical and biological research. It features a complex molecular structure that incorporates a 4-bromophenoxy group and a (Z)-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl moiety fused to a pyrido[1,2-a]pyrimidin-4-one core. This specific architecture is of significant interest in medicinal chemistry, particularly in the development of new therapeutic agents. Compounds within this structural family have been investigated for a range of biological activities. Research on analogous molecules indicates potential value in areas such as antiviral development, given the known cytoprotective and antiviral properties of related heterocyclic structures . Furthermore, the thiazolidinone scaffold is a privileged structure in drug discovery, associated with various pharmacological effects including antitumor and antifungal activities . The presence of the bromophenoxy group may influence the compound's binding affinity and interaction with biological targets. This product is intended for research purposes to explore its specific mechanism of action, physicochemical properties, and potential applications in life sciences. It is supplied For Research Use Only and is not for human or veterinary diagnostic or therapeutic applications.

Preparation Methods

Synthesis of 3-Ethyl-2-thioxothiazolidin-4-one

• React ethylamine with carbon disulfide (CS₂) in aqueous NaOH to form 3-ethylthiourea .

• Treat with chloroacetyl chloride in dichloromethane (DCM) at 0°C.

• Cyclize under basic conditions (triethylamine, Et₃N) to yield the thiazolidinone.

Yield : 85–90%.

Coupling to the Pyrido[1,2-a]pyrimidin-4-one Core

The Z-configuration at the methylidene group is achieved via a stereoselective Knoevenagel condensation:

• React 3-ethyl-2-thioxothiazolidin-4-one (1.1 equiv) with the aldehyde-functionalized pyrido[1,2-a]pyrimidin-4-one (1 equiv).

• Use piperidine as a base and ethanol as solvent under reflux.

Critical Parameters :

• Temperature: 80°C

• Reaction Time: 8–10 hours

• Stereoselectivity: Z-isomer favored due to steric hindrance from the ethyl group.

Component	Role
Piperidine	Base catalyst
Ethanol	Solvent
Ethyl group on thiazolidinone	Steric director for Z-selectivity

Purification and Characterization

Final purification is achieved through column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization from ethanol/water mixtures. The compound is characterized via:

• ¹H/¹³C NMR : Confirms substitution pattern and Z-configuration (δ 7.2–7.4 ppm for vinyl proton).

• HRMS : Molecular ion peak at m/z 488.4 [M+H]⁺.

• X-ray Crystallography : Resolves stereochemistry (where applicable).

Industrial-Scale Considerations

For large-scale production, continuous flow reactors are preferred to enhance yield and reduce reaction times:

• Microreactor Setup :

  • Residence Time: 5–10 minutes

  • Temperature Control: ±1°C precision

  • Throughput: 1–5 kg/day.

Advantages Over Batch Synthesis :

• Improved heat transfer for exothermic steps (e.g., Knoevenagel condensation).

• Higher reproducibility in Z-isomer formation.

Challenges and Mitigation Strategies

Challenge	Solution
Low regioselectivity in SNAr	Use bulky bases (e.g., Cs₂CO₃) to favor C2 substitution.
Epimerization during purification	Avoid prolonged exposure to acidic/basic conditions; use low-temperature chromatography.
Scalability of Knoevenagel step	Adopt flow chemistry with immobilized piperidine catalysts.

Comparative Analysis of Synthetic Routes

The table below evaluates three reported methods for synthesizing the target compound:

Method	Key Steps	Total Yield (%)	Purity (%)
Traditional Batch	Cyclocondensation → SNAr → Knoevenagel	52	95
Hybrid Flow-Batch	Flow-based cyclocondensation → Batch Knoevenagel	68	98
Fully Continuous	All steps in flow reactors	75	99

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The bromophenoxy group at position 2 is a key site for nucleophilic substitution. This aromatic bromine can undergo displacement with nucleophiles such as amines or thiols under specific conditions:

Reaction Conditions	Reagents/Substrates	Products Formed	Yield	Source
K₂CO₃, DMF, 80°C, 12 hours	Primary amines (e.g., methylamine)	2-(4-aminophenoxy)-derivative	65–70%
CuI, L-proline, DMSO, 100°C, 24h	Thiophenol	2-(4-thiophenoxy)-analog	55%

These reactions typically require polar aprotic solvents (e.g., DMF) and catalysts (e.g., CuI) to enhance reactivity.

Oxidation and Reduction Reactions

The thiazolidinone ring and conjugated double bonds are susceptible to redox transformations:

Oxidation

• Target : Thiazolidinone sulfur or methylidene group.

• Reagents : KMnO₄ (acidic conditions) or H₂O₂.

• Outcome : Sulfur oxidation to sulfoxide/sulfone or cleavage of the methylidene bridge.

Reduction

• Target : Double bond in the thiazolidinone-methylidene moiety.

• Reagents : NaBH₄ or H₂/Pd-C.

• Outcome : Saturation of the double bond, altering planarity and biological activity.

Ring-Opening Reactions

The thiazolidinone ring (positions 3–5) undergoes ring-opening under acidic or basic conditions:

Conditions	Reagents	Products	Application
HCl (conc.), reflux	–	Thioamide and pyrido-pyrimidine fragments	Intermediate for analogs
NaOH (10%), ethanol	–	Mercaptoacrylic acid derivative	Precursor for new hybrids

These reactions are critical for modifying the core structure to generate bioactive analogs .

Cycloaddition and Coupling Reactions

The methylidene group in the thiazolidinone moiety participates in [4+2] cycloadditions:

Reaction Type	Conditions	Partners	Products
Diels-Alder	Toluene, 110°C, 8h	Maleic anhydride	Fused tetracyclic derivative
Suzuki-Miyaura	Pd(PPh₃)₄, K₂CO₃, DME/H₂O	Aryl boronic acids	Biaryl-functionalized analog

These reactions expand the compound’s utility in synthesizing complex heterocycles .

Functionalization of the Pyrido-Pyrimidine Core

The pyrido-pyrimidine system undergoes electrophilic substitution at electron-rich positions (e.g., nitration, sulfonation):

Position	Reaction	Reagents	Outcome
C-7	Nitration	HNO₃/H₂SO₄, 0°C	7-Nitro derivative
C-9	Sulfonation	SO₃, H₂SO₄, 50°C	9-Sulfo analog

These modifications enhance solubility or enable further derivatization.

Key Mechanistic Insights

• Thiazolidinone Reactivity : The exocyclic double bond in the thiazolidinone ring acts as a Michael acceptor, enabling nucleophilic attacks at the β-position .

• Steric Effects : The ethyl group at position 3 of the thiazolidinone imposes steric hindrance, slowing reactions at the adjacent carbonyl compared to methyl analogs.

Scientific Research Applications

Chemical Structure and Synthesis

This compound features a pyrido[1,2-a]pyrimidine core with several functional groups, including a bromophenoxy group and a thiazolidinone moiety. The synthesis typically involves multi-step organic reactions that can be optimized for higher yield and purity using advanced techniques such as continuous flow reactors and purification methods.

Biological Activities

Research indicates that compounds with similar structures often exhibit significant biological activities. The specific biological activity of 2-(4-bromophenoxy)-3-[(Z)-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one requires further investigation to elucidate its mechanism of action and therapeutic potential. Preliminary studies suggest it may interact with specific enzymes or receptors, modulating their activity.

Potential Therapeutic Applications

• Antimicrobial Activity : The compound's structural features suggest it may possess antibacterial properties. Similar compounds have shown effectiveness against various bacterial strains, indicating potential for development as an antimicrobial agent.
• Anti-inflammatory Properties : The thiazolidinone ring is associated with anti-inflammatory activities, making this compound a candidate for further studies in inflammatory disease models.
• Anticancer Potential : Given the biological activities of related pyrido[1,2-a]pyrimidine derivatives, this compound may also exhibit anticancer properties. Investigations into its effects on cancer cell lines are warranted.

Comparative Analysis with Related Compounds

The unique combination of functional groups in this compound differentiates it from other structurally similar compounds. Below is a comparative table highlighting similar compounds and their known activities:

Compound Name	Structure/Description	Known Activities
Thiazolidinone Derivatives	Contain thiazolidinone rings	Anti-inflammatory, Antimicrobial
Pyridopyrimidine Derivatives	Similar core structure	Anticancer, Antimicrobial
Bromophenoxy Compounds	Feature bromophenoxy groups	Enhanced biological activity through halogen bonding

Case Studies and Research Findings

Several studies have explored the synthesis and biological evaluation of compounds related to 2-(4-bromophenoxy)-3-[(Z)-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one:

• Antimicrobial Screening : A study demonstrated that thiazolidinone derivatives exhibited varying degrees of antimicrobial activity against clinical pathogens such as E. coli and S. aureus, with minimum inhibitory concentration (MIC) values as low as 256 µg/mL .
• Molecular Docking Studies : Research utilizing molecular docking has suggested that similar compounds could act as inhibitors of specific enzymes involved in inflammatory pathways, supporting the need for further structure optimization .
• Synthesis of Related Compounds : A recent study reported the synthesis of novel pyrido[1,2-a]pyrimidine derivatives with promising anticancer activity against multiple cancer cell lines, emphasizing the therapeutic potential of this class of compounds .

Mechanism of Action

The mechanism of action of 2-(4-bromophenoxy)-3-[(Z)-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Structural Features and Substitution Patterns

The pyrido[1,2-a]pyrimidin-4-one core is a common structural motif in medicinal chemistry. Below is a comparative analysis of the target compound and structurally related derivatives:

Compound Name/ID	Core Structure	Key Substituents	Biological Activity	Reference
Target Compound	Pyrido[1,2-a]pyrimidin-4-one	2-(4-Bromophenoxy), 3-(Z-thiazolidinone-methylidene)	Not explicitly reported
Nitro-substituted analog	Pyrido[1,2-a]pyrimidin-4-one	3-Nitro group	Antiparasitic (Trichomonas, Entamoeba)
4-Ethoxychromeno derivative	Chromeno-pyrido-pyrimidinone	4-Ethoxy, fused chromene ring	Synthetic intermediate
Benzyl-thiazolidinone analog	Pyrido[1,2-a]pyrimidin-4-one	3-(Z-benzyl-thiazolidinone-methylidene), 2-morpholinylethylamino	Neurotropic (anticonvulsant)
Unsubstituted B-ring derivative	Pyrido[1,2-a]pyrimidin-4-one	No substitution on B-ring	Antimalarial (Plasmodium falciparum)

Key Observations:

• Thiazolidinone Moiety: The (Z)-thiazolidinone-methylidene group distinguishes it from analogs with fused thiazolo or imidazo rings (e.g., thiazolo[3,2-a]pyrimidin-4-one derivatives), which exhibit altered pharmacokinetic profiles due to increased planarity .
• B-Ring Substitution: Unlike unsubstituted B-ring derivatives with antimalarial activity , the target compound’s bromophenoxy substitution may redirect activity toward other therapeutic targets.

Antiparasitic Activity

• Nitro Derivatives : Exhibit potent activity against Trichomonas foetus and Entamoeba histolytica, attributed to the electron-deficient nitro group facilitating redox interactions .
• Target Compound: The thioxo-thiazolidinone group may mimic nitro functionality but with reduced cytotoxicity, as thiazolidinones are known for lower toxicity profiles .

Neurotropic Activity

• Benzyl-Thiazolidinone Analog: Shows anticonvulsant activity comparable to ethosuximide but lacks muscle relaxation effects seen in diazepam.

Antimalarial Activity

• Unsubstituted B-Ring Derivatives: Display IC₅₀ values <1 µM against Plasmodium falciparum. The target compound’s bromophenoxy group may sterically hinder binding to malaria targets, suggesting divergent SAR .

Physicochemical Properties

• Tautomerism: The (Z)-configuration of the thiazolidinone-methylidene group stabilizes intramolecular hydrogen bonding, as confirmed by X-ray studies using SHELX software () .

Biological Activity

The compound 2-(4-bromophenoxy)-3-[(Z)-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule that features a pyrido[1,2-a]pyrimidine core structure. Its unique combination of functional groups, including a bromophenoxy group and a thiazolidinone moiety, suggests potential biological activities that warrant detailed investigation.

Structural Characteristics

This compound has a molecular weight of 488.4 g/mol and includes several notable functional groups that contribute to its biological activity:

• Pyrido[1,2-a]pyrimidine Core : Known for diverse pharmacological properties.
• Thiazolidinone Moiety : Associated with anti-cancer and antimicrobial activities.
• Bromophenoxy Group : May enhance biological activity through halogen bonding effects.

Biological Activities

Research indicates that compounds with similar structures often exhibit significant biological activities. The specific biological activity of this compound requires further investigation; however, preliminary studies suggest the following potential activities:

• Antitumor Activity :
  • Compounds containing thiazolidinone rings have shown promising antitumor effects. For instance, derivatives of thiazolidinone have been evaluated for their cytotoxicity against glioblastoma multiform cells, demonstrating a decrease in cell viability .
  • A study found that certain thiazolidinone derivatives exhibited potent antitumor effects against reference cell lines .
• Antimicrobial Activity :
  • Thiazolidine derivatives are known for their antibacterial and antifungal properties. For example, some derivatives have shown effectiveness against various bacterial strains, including E. coli and S. aureus .
  • The compound's thiazolidinone structure may facilitate interactions with microbial targets, enhancing its antimicrobial efficacy .
• Mechanism of Action :
  • The mechanism through which this compound exerts its biological effects remains to be fully elucidated. Interaction studies are crucial for understanding how it affects specific enzymes or receptors in biological systems.

Table 1: Comparative Biological Activities of Related Compounds

Compound Name	Structure/Description	Biological Activity
Thiazolidinone Derivatives	Contain thiazolidinone rings	Antitumor and antimicrobial
Pyridopyrimidine Derivatives	Similar core structure	Various pharmacological properties
Bromophenoxy Compounds	Feature bromophenoxy groups	Enhanced biological activity

A systematic review highlighted the synthesis and biological evaluation of various thiazolidine derivatives, noting their broad spectrum of activity against cancer cells and pathogens .

Q & A

Q. What are the established synthetic routes for this compound, and how are intermediates characterized?

Answer: The synthesis typically involves multi-step reactions, starting with condensation of hydrazinopyridine derivatives with substituted benzaldehydes. For example:

• Step 1 : React 2-hydrazinopyridine with 4-benzyloxy-3-methoxybenzaldehyde in ethanol, catalyzed by acetic acid, to form a hydrazone intermediate (91% yield) .
• Step 2 : Oxidative cyclization using sodium hypochlorite to yield the fused heterocyclic core .

Q. Characterization Methods :

• NMR Spectroscopy : Key 1H-NMR signals include a singlet at δ 10.72 ppm (imine proton) and aromatic protons between δ 7.02–8.09 ppm .
• FTIR : Strong absorption at ~1596 cm⁻¹ (C=N stretch) and ~1131 cm⁻¹ (C-O-C ether linkage) .
• HRMS : Confirm molecular ion peaks (e.g., [M + H]+ at m/z 334.1553) .

Q. Which spectroscopic techniques are critical for confirming the compound’s structure?

Answer:

• 1H/13C-NMR : Resolve proton environments (e.g., Z/E isomerism via coupling constants) and carbon frameworks. For example, 13C-NMR signals at δ 157.16 ppm (C=N) and δ 55.48 ppm (methoxy group) .
• X-ray Crystallography : Resolve absolute configuration and bond lengths (e.g., C-S bond distances ~1.68 Å in thiazolidinone moieties) .
• FTIR : Identify functional groups like thioxo (C=S) at ~1261 cm⁻¹ and carbonyl (C=O) at ~1700 cm⁻¹ .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve synthetic yield during scale-up?

Answer:

• Design of Experiments (DoE) : Systematically vary parameters (temperature, solvent ratio, catalyst loading) to identify optimal conditions .
• Continuous-Flow Chemistry : Enhances reproducibility and reduces side reactions (e.g., using microreactors for exothermic steps) .
• Catalyst Screening : Test alternatives to acetic acid (e.g., Lewis acids) to improve cyclization efficiency .

Q. What strategies resolve contradictions in crystallographic data (e.g., bond length variations)?

Answer:

• High-Resolution Data Collection : Use synchrotron sources to improve data quality and reduce measurement errors .
• Twinning Analysis : Apply SHELXL’s TWIN/BASF commands to model twinned crystals, which may cause apparent bond length discrepancies .
• Comparative Refinement : Cross-validate with similar structures (e.g., pyridopyrimidinones in ) to identify systematic biases.

Q. Example Table: Crystallographic Data Comparison

Study	R Factor	Space Group	Key Bond Length (Å)	Refinement Software
	0.054	P 1	C-S: 1.68	SHELXL
	0.046	P2₁/c	C-N: 1.34	SHELXS

Q. How should researchers design experiments to study Z/E isomerism of the methylidene group?

Answer:

• NOESY NMR : Detect spatial proximity between the methylidene proton and adjacent substituents to infer geometry .
• X-ray Diffraction : Determine absolute configuration unambiguously (e.g., Z-configuration via dihedral angles) .
• Computational Modeling : Compare experimental NMR shifts with DFT-calculated values for both isomers .

Q. Challenges :

• Overlapping signals in NMR may require advanced techniques like 2D-COSY or HSQC.
• Metastable isomers may interconvert in solution, necessitating low-temperature NMR .

Q. How can researchers address discrepancies in reported biological activity data for this compound?

Answer:

• Standardized Assays : Use validated protocols (e.g., MIC assays for antimicrobial activity) to minimize variability .
• Purity Analysis : Employ HPLC-MS to confirm compound integrity (>95% purity) and rule out degradation products .
• Dose-Response Studies : Establish EC50/IC50 curves across multiple cell lines to assess reproducibility .

Methodological Best Practices

• Data Validation : Cross-reference spectral data with computational predictions (e.g., IR frequencies via Gaussian) .
• Collaborative Refinement : Share crystallographic data in repositories like CCDC for peer validation .
• Controlled Synthesis : Document reaction conditions meticulously (e.g., inert atmosphere for air-sensitive steps) .